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Application Note: Quantification of Isoniazid in
Human Plasma
Abstract
This document provides detailed analytical methods for the quantitative determination of

Isoniazid (INH), a primary antituberculosis agent, in human plasma. Two validated methods are

presented: a high-sensitivity Liquid Chromatography with Tandem Mass Spectrometry (LC-

MS/MS) method and a robust High-Performance Liquid Chromatography with Ultraviolet

detection (HPLC-UV) method. These protocols are intended for researchers, scientists, and

professionals in drug development and clinical monitoring who require accurate measurement

of Isoniazid in biological matrices. This note includes comprehensive experimental protocols,

method validation data, and graphical workflows to ensure successful implementation.

Introduction
Isoniazid is a cornerstone in the treatment of tuberculosis (TB).[1] Due to high inter-patient

variability in its metabolism and pharmacokinetics, therapeutic drug monitoring (TDM) is crucial

to optimize dosage, ensure efficacy, and minimize toxicity.[2] Accurate and reliable bioanalytical

methods are essential for TDM and pharmacokinetic studies. This application note details two
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common and effective methods for quantifying Isoniazid in human plasma. The LC-MS/MS

method offers high sensitivity and selectivity, making it ideal for studies requiring low detection

limits. The HPLC-UV method provides a cost-effective and accessible alternative for routine

analysis.

Method Performance and Validation Data
The performance characteristics of the described LC-MS/MS and HPLC-UV methods have

been validated to ensure reliability and accuracy. The key quantitative parameters are

summarized in the tables below for easy comparison.

Table 1: LC-MS/MS Method Validation Summary
Parameter Performance Characteristic

Linearity Range 50 - 10,000 ng/mL (r > 0.999)[3]

Lower Limit of Quantification (LLOQ) 50 ng/mL[3]

Intra-Day Precision (%RSD) ≤ 10.1%[4]

Inter-Day Precision (%RSD) ≤ 10.1%[4]

Accuracy / Trueness ≤ 10.7% from nominal value[4]

Analyte Recovery > 90%[3]

Internal Standard (IS) Nialamide[3] or Isoniazid Isotopologue[4]

Sample Volume 100 µL Human Plasma[3]

Table 2: HPLC-UV Method Validation Summary
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Parameter Performance Characteristic

Linearity Range 0.5 - 20 µg/mL (r² > 0.998)[5][6]

Lower Limit of Quantification (LLOQ) 0.5 µg/mL (500 ng/mL)[5][6]

Intra-Day Precision (%RSD) < 15%[5][6]

Inter-Day Precision (%RSD) < 15%[5][6]

Accuracy Within ±15% of nominal value[7]

Analyte Recovery 89.8% - 96.6%[8]

Internal Standard (IS) Caffeine[6] or Atenolol[8]

Sample Volume 100 - 750 µL Human Plasma[5][8]

Experimental Protocols
Protocol 1: LC-MS/MS Quantification of Isoniazid in
Human Plasma
This protocol is based on a hydrophilic interaction liquid chromatography (HILIC) method

coupled with tandem mass spectrometry, which provides excellent retention for the highly polar

Isoniazid molecule.[3]

4.1.1. Materials and Reagents

Isoniazid (Reference Standard)

Nialamide (Internal Standard)

Acetonitrile (LC-MS Grade)

Formic Acid (LC-MS Grade)

Water, Ultrapure

Human Plasma (Blank, K2-EDTA)
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4.1.2. Sample Preparation: Protein Precipitation

Label 1.5 mL microcentrifuge tubes for standards, quality controls (QCs), and unknown

samples.

Pipette 100 µL of plasma into the corresponding tube.

Add 10 µL of the Internal Standard working solution (Nialamide).

Add 300 µL of acetonitrile to each tube to precipitate plasma proteins.[5]

Vortex each tube vigorously for 1 minute.

Centrifuge the tubes at 14,000 rpm for 10 minutes to pellet the precipitated proteins.[9]

Carefully transfer the supernatant to a clean autosampler vial.

The sample is ready for direct injection onto the LC-MS/MS system.[3]
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Sample Preparation Workflow (LC-MS/MS)

1. Add 100 µL Plasma

2. Add Internal Standard (Nialamide)

3. Add 300 µL Acetonitrile

4. Vortex for 1 min

5. Centrifuge at 14,000 rpm

6. Transfer Supernatant to Vial

7. Inject into LC-MS/MS

Click to download full resolution via product page

Caption: Protein Precipitation Workflow for LC-MS/MS Analysis.

4.1.3. LC-MS/MS Conditions

LC System: UPLC/HPLC System
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Column: Silica Column (for HILIC separation)[3]

Mobile Phase: Gradient elution with Acetonitrile and 5mM Ammonium Acetate with 0.1%

Formic Acid[10]

Flow Rate: 0.4 mL/min

Injection Volume: 10 µL

Column Temperature: 40 °C

MS System: Triple Quadrupole Mass Spectrometer

Ionization Mode: Electrospray Ionization, Positive (ESI+)[3]

Detection Mode: Multiple Reaction Monitoring (MRM)[3]

MRM Transitions:

Isoniazid: Precursor m/z 138 → Product m/z 121[3]

Nialamide (IS): Precursor m/z 299 → Product m/z 91[3]

Protocol 2: HPLC-UV Quantification of Isoniazid in
Human Plasma
This protocol uses a robust reversed-phase HPLC method with UV detection. For hydrophilic

compounds like Isoniazid that may elute early, a derivatization step can be employed to

enhance retention and resolution.[8]

4.2.1. Materials and Reagents

Isoniazid (Reference Standard)

Atenolol (Internal Standard)

p-Hydroxybenzaldehyde (Derivatizing Agent)
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Trichloroacetic Acid (TCA)

Acetonitrile (HPLC Grade)

Methanol (HPLC Grade)

Phosphate Buffer (pH 6.8)

Water, Ultrapure

Human Plasma (Blank, K2-EDTA)

4.2.2. Sample Preparation: Protein Precipitation & Derivatization

Pipette 750 µL of plasma into a centrifuge tube.

Add a solution of TCA and the Internal Standard (Atenolol).

Add an organic solvent (e.g., Methanol) and vortex to mix.

Add the derivatizing agent, p-hydroxybenzaldehyde, which reacts with the hydrazine group

of Isoniazid to form a more hydrophobic hydrazone.[8]

Vortex the mixture thoroughly.

Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes.

Filter the supernatant through a 0.45 µm filter into an autosampler vial.

Inject the sample into the HPLC system.

Overall Analytical Logic

Biological Sample (Plasma) Sample Preparation
(Protein Precipitation +/- Derivatization)

Chromatographic Separation
(HPLC or UPLC)

Detection
(MS/MS or UV) Data Processing & Quantification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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